4-methyl-N-((5-(thiophene-3-carbonyl)thiophen-2-yl)methyl)-1,2,3-thiadiazole-5-carboxamide

• IUPAC Name: 4-methyl-N-[[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl]thiadiazole-5-carboxamide
• InChI: InChI=1S/C14H11N3O2S3/c1-8-13(22-17-16-8)14(19)15-6-10-2-3-11(21-10)12(18)9-4-5-20-7-9/h2-5,7H,6H2,1H3,(H,15,19)
• InChI Key: MBIBTHDKBQBLRR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SN=N1)C(=O)NCC2=CC=C(S2)C(=O)C3=CSC=C3
• Molecular Formula: C14H11N3O2S3
• Molecular Weight: 349.5 g/mol

Description

4-methyl-N-((5-(thiophene-3-carbonyl)thiophen-2-yl)methyl)-1,2,3-thiadiazole-5-carboxamide is a useful research compound. Its molecular formula is C14H11N3O2S3 and its molecular weight is 349.44. The purity is usually 95%.
BenchChem offers high-quality 4-methyl-N-((5-(thiophene-3-carbonyl)thiophen-2-yl)methyl)-1,2,3-thiadiazole-5-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-methyl-N-((5-(thiophene-3-carbonyl)thiophen-2-yl)methyl)-1,2,3-thiadiazole-5-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Applications

One significant area of application for this compound is in the development of novel pharmacophores with potent anticancer activities. Research conducted by Gomha et al. (2017) demonstrated the synthesis of new pharmacophores containing the thiazole moiety, utilizing a facile and convenient method. These compounds were evaluated for their in vitro anticancer activity against hepatocellular carcinoma cell lines (HepG-2), showing promising results with specific derivatives exhibiting low IC50 values, indicating their potential as anticancer agents (Gomha et al., 2017).

Heterocyclic Compound Synthesis

The compound has also been used in the synthesis of heterocyclic compounds. Research highlights include the preparation of 3,5-disubstituted 1,2,4-thiadiazoles by oxidative dimerization of thioamides, showcasing the compound's versatility in creating derivatives with potential pharmacological applications (Takikawa et al., 1985).

Liquid Crystal Research

Further, this compound has been involved in the synthesis of thiophene-based liquid crystals, indicating its utility in materials science, particularly in the development of new materials with specific mesomorphic and optical behaviors. This research underscores the compound's role in advancing liquid crystal technology, which has implications for display technologies and other applications (Nafee et al., 2020).